Cas no 54029-76-4 (1,2-Benzenediamine, 4-[[(methylthio)methyl]thio]-)

• Product Name: 1,2-Benzenediamine, 4-[[(methylthio)methyl]thio]-
• CAS No: 54029-76-4
• MF: C₈H₁₂N₂S₂
• MW: 200.324278831482
• CID: 355740
• PubChem ID: 20362843
• Update Time: 2025-04-19

1,2-Benzenediamine, 4-[[(methylthio)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-[[(methylthio)methyl]thio]-
• 4-(methylsulfanylmethylsulfanyl)benzene-1,2-diamine
• 4-{[(Methylsulfanyl)methyl]sulfanyl}benzene-1,2-diamine
• DTXSID40606101
• 54029-76-4
• SCHEMBL11632069

• Inchi： 1S/C8H12N2S2/c1-11-5-12-6-2-3-7(9)8(10)4-6/h2-4H,5,9-10H2,1H3
• InChI Key： GSCJDDJBNFQKBL-UHFFFAOYSA-N
• SMILES： S(CSC)C1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 200.04436
• Monoisotopic Mass: 200.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 52.04